Cas no 2703768-39-0 (5-({6-azaspiro3.5nonan-8-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-({6-azaspiro3.5nonan-8-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703768-39-0
• MF: C₂₁H₂₄N₄O₄
• MW: 396.439664840698
• CID: 5615971
• PubChem ID: 165944361
• Update Time: 2025-05-20

5-({6-azaspiro3.5nonan-8-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2703768-39-0
• 5-({6-azaspiro[3.5]nonan-8-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33372899
• 5-({6-azaspiro3.5nonan-8-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C21H24N4O4/c26-17-5-4-16(18(27)24-17)25-19(28)14-3-2-12(8-15(14)20(25)29)23-13-9-21(6-1-7-21)11-22-10-13/h2-3,8,13,16,22-23H,1,4-7,9-11H2,(H,24,26,27)
• InChI Key： BUSHYGWWIJLVEY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)NC1CNCC2(C1)CCC2

Computed Properties

• Exact Mass: 396.17975526g/mol
• Monoisotopic Mass: 396.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Additional information on 5-({6-azaspiro3.5nonan-8-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

5-({6-Azaspiro[3.5]nonan-8-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione: A Comprehensive Overview

The compound 5-{6-Azaspiro[3.5]nonan-8-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, with CAS No 2703768-39-0, represents a highly specialized and complex chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is notable for its intricate structure, which incorporates a spirocyclic system fused with an isoindole moiety and a piperidine ring system. The presence of these structural elements suggests potential applications in drug design and development.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their unique pharmacokinetic properties and ability to modulate various biological targets. The spiro[3.5]nonane system within this compound is particularly interesting as it introduces a rigid framework that can enhance molecular stability and bioavailability. Furthermore, the isoindole moiety is known to exhibit significant biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects.

The 2,6-dioxopiperidine group attached to the isoindole core adds another layer of complexity to this molecule. Piperidine derivatives are well-documented for their role in modulating enzyme activity and cellular signaling pathways. Recent research has demonstrated that such groups can enhance the selectivity and potency of bioactive molecules when incorporated into larger structures.

In terms of synthesis, this compound represents a challenging target for organic chemists due to the complexity of its structure. The construction of the spirocyclic system requires precise control over stereochemistry and regioselectivity during the formation process. Advanced techniques such as ring-closing metathesis and multi-component reactions have been employed to achieve this goal efficiently.

From a pharmacological standpoint, this compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory drug development. Additionally, its structural features suggest potential applications in oncology, where targeted therapies are increasingly sought after.

The development of such complex molecules underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts. By leveraging cutting-edge research techniques and insights from diverse fields, scientists can unlock the full potential of compounds like CAS No 2703768-39-0 in addressing unmet medical needs.

In conclusion, 5-{6-Azaspiro[3.5]nonan-8-yl}amino)-2-(2,6-dioxopiperidin-3-yli)soindole represents a significant advancement in chemical synthesis and drug design. Its unique structure and promising biological properties make it a valuable addition to the arsenal of compounds being explored for therapeutic applications.